2-(4-cyclopropyl-1-(3,4-dimethylphenyl)-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)-N-(furan-2-ylmethyl)acetamide

• IUPAC Name: 2-[4-cyclopropyl-1-(3,4-dimethylphenyl)-7-oxopyrazolo[3,4-d]pyridazin-6-yl]-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C23H23N5O3/c1-14-5-8-17(10-15(14)2)28-22-19(12-25-28)21(16-6-7-16)26-27(23(22)30)13-20(29)24-11-18-4-3-9-31-18/h3-5,8-10,12,16H,6-7,11,13H2,1-2H3,(H,24,29)
• InChI Key: QESDXGWZRARTSM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C3=C(C=N2)C(=NN(C3=O)CC(=O)NCC4=CC=CO4)C5CC5)C
• Molecular Formula: C23H23N5O3
• Molecular Weight: 417.5 g/mol

Description

2-(4-cyclopropyl-1-(3,4-dimethylphenyl)-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)-N-(furan-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C23H23N5O3 and its molecular weight is 417.469. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

Research has explored the synthesis and reactivity of heterocyclic compounds that incorporate elements such as furan, pyrazole, and pyridazine rings, which are relevant to the structure . For example, studies have detailed the synthesis of N-alkylated 1,2,4-triazoles, 1,3,4-oxadiazoles, and 1,3,4-thiadiazoles based on related chemical scaffolds. These works demonstrate the versatility of such frameworks in organic synthesis, enabling the creation of a wide array of heterocyclic compounds through various cycloaddition, condensation, and substitution reactions (El-Essawy & Rady, 2011).

Crystal Structure and Biological Activity

Research into compounds with pyrazole and furan components often extends to the examination of their crystal structures and potential biological activities. For instance, the crystal structure analysis of related compounds provides insights into molecular conformations and interactions that could influence biological activity. Moreover, some studies have indicated moderate herbicidal and fungicidal activities for compounds within this structural realm, suggesting potential applications in developing new agrochemicals (霍静倩 et al., 2016).

Antimicrobial and Antitumor Activity

The antimicrobial and antitumor activities of heterocyclic compounds, including those containing pyrazole or furan moieties, are significant areas of investigation. Several studies have synthesized and tested various heterocyclic derivatives for their potential to inhibit microbial growth or combat cancer cells. This research underscores the importance of such molecules in medicinal chemistry for the development of new therapeutic agents with antimicrobial and antitumor properties (Bondock et al., 2008).